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Compound of Interest

Compound Name: Ezh2-IN-7

Cat. No.: B12407124 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Ezh2-IN-7, a potent inhibitor of the histone-lysine N-methyltransferase EZH2. Given its

investigational nature and the limited availability of a specific Safety Data Sheet (SDS), a

cautious approach, adhering to the disposal protocols for similar hazardous small molecule

inhibitors, is paramount. The following procedures are designed for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of this compound,

thereby minimizing environmental contamination and personnel exposure.

Chemical and Physical Properties
A summary of the known quantitative data for Ezh2-IN-7 is presented below. This information is

critical for understanding the compound's characteristics and for the proper management of its

waste.
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Property Value

Molecular Formula C₃₁H₃₇D₂N₅O₃S

Molecular Weight 563.75 g/mol

CAS Number 2659225-28-0

Physical State Solid

Storage

Recommended storage conditions should be

followed as per the Certificate of Analysis. In the

absence of specific instructions, store in a cool,

dry, and well-ventilated area.

Disposal Procedures for Ezh2-IN-7
The disposal of Ezh2-IN-7 must be conducted in a manner that ensures the safety of laboratory

personnel and prevents environmental release. The following step-by-step guide is based on

best practices for hazardous chemical waste disposal and information from the SDS of a similar

compound, EZH2-IN-2, which is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.

Step 1: Personal Protective Equipment (PPE)

Before handling Ezh2-IN-7 for disposal, all personnel must be equipped with the appropriate

PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles to protect from dust or splashes.

Lab Coat: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If there is a risk of aerosolization or dust generation, a properly fitted

respirator should be used.

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate

correct disposal.

Solid Waste:

Collect unused or expired Ezh2-IN-7 powder in a clearly labeled, sealed container.

Contaminated materials such as pipette tips, weighing paper, and gloves should be

collected in a separate, clearly labeled hazardous waste container.

Liquid Waste:

Solutions containing Ezh2-IN-7 should be collected in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix with other chemical waste streams unless compatibility has been confirmed.

Step 3: Labeling and Storage of Waste

All waste containers must be accurately and clearly labeled.

Label Content: The label should include:

The words "Hazardous Waste"

The full chemical name: "Ezh2-IN-7"

The concentration (if in solution)

The primary hazards (e.g., "Toxic," "Aquatic Hazard")

The date of accumulation

Storage: Store the sealed waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Step 4: Final Disposal

Disposal of Ezh2-IN-7 must be handled by a licensed hazardous waste disposal company.
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Contact Environmental Health and Safety (EHS): Coordinate with your institution's EHS

department for the pickup and disposal of the hazardous waste.

Do Not Dispose Down the Drain: Under no circumstances should Ezh2-IN-7 or its solutions

be disposed of down the drain. This is to prevent contamination of waterways, as similar

compounds are very toxic to aquatic life.

Do Not Dispose in Regular Trash: Solid waste contaminated with Ezh2-IN-7 must not be

disposed of in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Ezh2-IN-7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12407124?utm_src=pdf-body
https://www.benchchem.com/product/b12407124?utm_src=pdf-body
https://www.benchchem.com/product/b12407124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection & Segregation

Labeling & Interim Storage

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Solid Waste
(Unused compound, contaminated items)

Collect Liquid Waste
(Solutions containing Ezh2-IN-7)

Label Waste Container
('Hazardous Waste', 'Ezh2-IN-7', Hazards)

Store in Secondary Containment
in a Designated Area

Contact EHS for Pickup

Transfer to Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Disposal workflow for Ezh2-IN-7.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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